Cas no 2879298-77-6 (4-Fluoro-2,3,6,7-tetrahydro-1H-azepine)
4-Fluoro-2,3,6,7-tetrahydro-1H-azepine Chemical and Physical Properties
Names and Identifiers
-
- 2879298-77-6
- 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine
- SY346377
- SCHEMBL25791069
-
- Inchi: 1S/C6H10FN/c7-6-2-1-4-8-5-3-6/h2,8H,1,3-5H2
- InChI Key: DMGWYJPEGFMTSC-UHFFFAOYSA-N
- SMILES: FC1=CCCNCC1
Computed Properties
- Exact Mass: 115.079727485g/mol
- Monoisotopic Mass: 115.079727485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 98.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 12Ų
4-Fluoro-2,3,6,7-tetrahydro-1H-azepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1708340-250mg |
4-Fluoro-2,3,6,7-tetrahydro-1H-azepine |
2879298-77-6 | 98% | 250mg |
¥36465.00 | 2024-05-20 |
4-Fluoro-2,3,6,7-tetrahydro-1H-azepine Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine
4-Fluoro-2,3,6,7-tetrahydro-1H-azepine (CAS No. 2879298-77-6): A Comprehensive Overview of Properties and Applications
The 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine (CAS No. 2879298-77-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule belongs to the azepine family, characterized by a seven-membered nitrogen-containing ring. The introduction of a fluorine atom at the 4-position enhances its reactivity and potential for diverse applications, making it a valuable intermediate in synthetic chemistry.
One of the most intriguing aspects of 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine is its structural versatility. The partially saturated ring system provides a unique scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting compounds. Researchers have explored its utility in designing novel fluoroazepine derivatives, which are increasingly relevant in addressing neurological disorders—a hot topic in modern medicinal chemistry.
The synthesis of 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine typically involves fluorination strategies applied to the parent azepine structure. Recent advancements in fluorination techniques, such as electrophilic fluorination or metal-catalyzed processes, have improved the efficiency of producing this compound. These methods align with the growing demand for fluorinated building blocks in pharmaceutical research, as fluorine incorporation often enhances metabolic stability and bioavailability of drug candidates.
In material science, 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine has shown promise as a precursor for advanced polymers and liquid crystals. The fluorine atom's electron-withdrawing properties can influence the electronic characteristics of resulting materials, making them suitable for optoelectronic applications. This aligns with current industry trends toward developing fluorine-containing functional materials for next-generation displays and electronic devices.
The compound's stability profile makes it particularly interesting for storage and handling considerations. Unlike some reactive fluorinated compounds, 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine demonstrates reasonable stability under standard laboratory conditions, though proper storage in inert atmospheres is recommended for long-term preservation. This characteristic enhances its practicality as a research chemical and industrial intermediate.
Analytical characterization of 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine typically involves nuclear magnetic resonance (NMR) spectroscopy, with distinctive signals observed for the fluorine atom and the various protons in the saturated ring system. Mass spectrometry provides additional confirmation of molecular weight and fragmentation patterns, essential for quality control in production and research applications.
From a regulatory perspective, 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine is not currently listed as a controlled substance in major chemical regulations, making it accessible for legitimate research purposes. However, researchers should always consult the latest local regulations before procurement or use, as chemical control lists are periodically updated.
The market for fluorinated heterocycles like 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine has shown steady growth, driven by increasing demand from the pharmaceutical sector. Market analysts project continued expansion, particularly as more drug candidates incorporating fluoroazepine motifs enter clinical trials. This growth reflects broader trends in medicinal chemistry favoring fluorinated compounds for their advantageous properties.
Recent publications have highlighted innovative applications of 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine in asymmetric synthesis and catalysis. The compound's ability to serve as a chiral auxiliary or ligand precursor has opened new avenues in stereoselective synthesis—a critical area in modern pharmaceutical production where enantiopure compounds are increasingly required.
Safety considerations for handling 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) should be worn when working with this chemical, including gloves and eye protection. Proper ventilation is recommended, especially when handling larger quantities or during prolonged exposure.
The future research directions for 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine appear promising, with particular interest in expanding its utility in drug discovery programs. Computational chemistry approaches are being employed to predict novel derivatives and their potential biological activities, accelerating the discovery process. This aligns with current trends toward AI-assisted drug design and computational prediction of chemical properties.
For researchers seeking 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine suppliers, it's important to verify the purity specifications and analytical data provided by manufacturers. Reputable suppliers typically offer comprehensive characterization data, including HPLC purity, NMR spectra, and moisture content—critical parameters for research and development applications.
In conclusion, 4-Fluoro-2,3,6,7-tetrahydro-1H-azepine (CAS No. 2879298-77-6) represents a valuable fluorinated heterocycle with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility position it as an important building block in modern chemistry, with potential for future innovations in drug development and advanced materials.
2879298-77-6 (4-Fluoro-2,3,6,7-tetrahydro-1H-azepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)